Cas no 26787-78-0 (Amoxicillin)
Amoxicillin is a broad-spectrum semi-synthetic beta-lactam antibiotic possessing potent bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria. Its efficacy is enhanced by moderate stability to beta-lactamase enzymes, allowing for effective treatment of various infections including respiratory tract, urinary tract, and skin infections.

Amoxicillin structure
Product Name:Amoxicillin
CAS No:26787-78-0
Molecular Formula:C16H19N3O5S
Molecular Weight:365.40416264534
MDL:MFCD00056860
CID:53010
PubChem ID:33613
Amoxicillin Properties
Names and Identifiers
-
- D-(-)-alpha-amino-p-hydroxybenzyl penicillin trihydrate
- [2S-[2alpha,5alpha,6beta(S*)]]-6-[[2-amino-2-(4-hydroxyphenyl) acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- p-Hydroxyampicillin
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-(2-amino-2-(p-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo, D-
- (-)-6-[2-amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6-(p-Hydroxy-alpha-aminophenylacetamido) pencillanic acid
- 6-(p-hydroxy-alpha-aminophenylacetamido)penicillanic acid
- 6-(D-(-)-p-Hydroxy-alpha-aminobenzyl)penicillin
- 6-[D(-)-alpha-amino-p-hydroxyphenylacetamido]penicillanic acid
- alpha-amino-p-hydroxybenzyl penicillin
- Alphacin
- Agram (Trihydrate)
- Almodan
- Amocilline
- Amoclen
- Amodex (Trihydrate)
- Amolin
- Amopen
- Amopenixin
- Alphamox
- Amoxi
- Amoxidin (Trihydrate)
- Amoxibiotic (Trihydrate)
- Amoxicilline
- Amoxicillin trihydrate
- Amoxidal (Trihydrate)
- Amoxil
- Amoxil (Trihydrate)
- Amoxillat (Trihydrate)
- Amoxipen
- Amoxi-Wolff (Trihydrate)
- Amoxycillin
- Amoxypen (Trihydrate)
- AMPC
- Anemolin
- Aspenil
- Augmentin
- Betamox
- Bristamox
- Cabermox
- Cemoxin
- Cilamox
- Clamoxyl
- Clamoxyl (Trihydrate)
- Cuxacillin
- Delacillin
- Efpenix
- Fisamox
- Grinsil
- Histocillin
- Ibiamox
- Imacillin
- Larotid
- Moxacin
- Optium
- Ospamox
- Piramox
- Polymox
- Sawacillin
- Sawacillin (Trihydrate)
- Simoxil
- Sumox
- Trimox
- Trimox (Trihydrate)
- Utimox
- Wymox (Trihydrate)
- Amoxycillin Trihydrate
- Amoxicillin
- AMOXICILLIN CRYSTALLINE
- (2S,5R,6R)-6-((R)-2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- blp1410
- clavulanate
- (2S,5R,6R)-6-(2-Amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 阿莫西林原药粉生产厂家行情价格
- Amoxicillin anhydrous
- Moxal
- D-Amoxicillin
- Amoxicillinum
- Amoxicilina
- Flemoxin
- Amoxiden
- Amoxivet
- Vetramox
- Unicillin
- Amoxi-Mast
- Sawamox PM
- Metifarma capsules
- Metafarma capsules
- Robamox
- Hiconcil
- DisperMox
- Amoxicilline [INN-French]
- Amoxicilina [INN-Spanish]
- Amoxicillin t
- .alpha.-Amino-p-hydroxybenzylpenicillin
- 6-[2-Amino(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6-[D-(-)-2-Amino-2-(p-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- 6[D(-).alpha.-Amino-p-hydroxyphenylacetamido]penicillanic acid
- 6-(p-Hydroxy-.alpha.-aminophenylacetamido)penicillanic acid
- AKOS005715796
- 6-[2-amino-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- Amoxicillin (trihydrate)
- Amoxycillin (trihydrate)
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,3-dimethyl-7-oxo- [2S[2.alpha.,5.alpha.,6.beta.(S*)]]
- D-(.alpha.-Amino-p-hydroxybenzyl)penicillin
- 6-(2-amino-2-(4-hydroxyphenyl)acetamido)-3,3-dimethyl-7-oxo-4-thia-1-aza-bicyclo[3.2.0]heptane-2-carboxylic acid
- WLN: T45 ANV ESTJ CMVYZR DQ& F1 F1 GVQ
- Amoxicillin-13C2,15N(MixtureofDiastereomers)
- NS00008883
- EN300-296143
- SCHEMBL226659
- 6-[D-(-)-p-Hydroxy-.alpha.-aminobenzyl]penicillin
- D-(-)-.alpha.-Amino-p-hydroxybenzylpenicillin
- D-(-)-.alpha.-Amino-p-hydroxybenzyl penicillin
- FT-0602856
- HMS3372L05
- DTXSID50860378
- AC-15069
-
- MDL: MFCD00056860
- InChIKey: LSQZJLSUYDQPKJ-UHFFFAOYSA-N
- Inchi: 1S/C16H19N3O5S/c1-16(2)11(15(23)24)19-13(22)10(14(19)25-16)18-12(21)9(17)7-3-5-8(20)6-4-7/h3-6,9-11,14,20H,17H2,1-2H3,(H,18,21)(H,23,24)
- SMILES: S1C(C)(C)C(C(=O)O)N2C(C(C12)NC(C(C1C=CC(=CC=1)O)N)=O)=O
Computed Properties
- Exact Mass: 365.104542g/mol
- Surface Charge: 0
- XLogP3: -2
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 4
- Monoisotopic Mass: 365.104542g/mol
- Monoisotopic Mass: 365.104542g/mol
- Topological Polar Surface Area: 158Ų
- Heavy Atom Count: 25
- Complexity: 590
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Odor: Penicillin-type odor
- Stability Shelf Life: Stable under recommended storage conditions.
- Dissociation Constants: pKa1 = 3.2 (acid); pKa2 = 11.7 (primary amine) (est)
- Taste: Bitter tasting
- LogP: 1.05280
- PSA: 158.26000
- Merck: 13,582
- Boiling Point: 743.2°C at 760 mmHg
- Melting Point: No data available
- Flash Point: 403.3±32.9 °C
- Solubility: Do you have solubility information on this product that you would like to share
- Color/Form: Powder
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
- Density: 1.54
Amoxicillin Security Information
- RTECS:XH8300000
- WGK Germany:2
- Safety Instruction: S22-S36/37
- Risk Phrases:R42/43
-
Dangerous goods sign:
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P280-P305+P351+P338-P310
- Storage Condition:4°C, protect from light
- Risk Phrases: R42/43
- Signal Word:Warning
Amoxicillin Customs Data
- HS CODE:2941109200
- Customs Data:
China Customs Code:
2941109200
Amoxicillin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P006UEN-500mg |
Amoxicillin |
26787-78-0 | 98% | 500mg |
$91.00 | 2025-02-21 | |
Aaron | AR006UMZ-1g |
Amoxicillin |
26787-78-0 | 98% | 1g |
$4.00 | 2025-01-23 | |
abcr | AB439985-10 g |
Amoxicillin, 95%; . |
26787-78-0 | 95% | 10g |
€234.40 | 2023-07-18 | |
ChemScence | CS-2612-10g |
Amoxicillin |
26787-78-0 | >98.0% | 10g |
$114.0 | 2022-04-27 | |
Crysdot LLC | CD31002459-100g |
Amoxicillin |
26787-78-0 | 95% | 100g |
$169 | 2024-07-18 | |
Enamine | EN300-118704-0.1g |
(2S,5R,6R)-6-[(2R)-2-amino-2-(4-hydroxyphenyl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
26787-78-0 | 0.1g |
$24.0 | 2023-04-26 | ||
eNovation Chemicals LLC | D783616-100g |
Amoxicillin |
26787-78-0 | 97% | 100g |
$200 | 2022-09-07 | |
LKT Labs | A5057-5 g |
Amoxicillin |
26787-78-0 | ≥98% | 5g |
$68.20 | 2023-07-11 | |
MedChemExpress | HY-B0467A-10mM*1mLinDMSO |
Amoxicillin |
26787-78-0 | ≥98.0% | 10mM*1mLinDMSO |
¥550 | 2022-05-18 | |
S e l l e c k ZHONG GUO | S3015-50mg |
Amoxicillin |
26787-78-0 | 99.69% | 50mg |
¥790.89 | 2023-09-15 |
Amoxicillin Suppliers
Wuhan Huajiu Pharmaceutical Technology Co., Ltd.
(CAS:26787-78-0)
MR./MRS.:WANG YAN
Phone:15527230951
Email:3317219330@qq.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
(CAS:26787-78-0)
MR./MRS.:WANG HUA
Phone:13667159345
Email:13667159345@163.com
Hubei Hanwei Chemical Co., Ltd
(CAS:26787-78-0)
MR./MRS.:LI JUN
Phone:15791925948
Email:2801519207@qq.com
Hubei Guangao Biotechnology Co.,Ltd.
(CAS:26787-78-0)
MR./MRS.:GUO YIN
Phone:13657291602
Email:1208480055@qq.com
Hubei Xingcheng Biotechnology Co., Ltd
(CAS:26787-78-0)
MR./MRS.:MAO QUAN
Phone:19171210221
Email:3371991952@QQ.COM
Artis.bioche
(CAS:26787-78-0)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
Hebei Mojin Biotechnology Co.,ltd
(CAS:26787-78-0)
MR./MRS.:JIAO JING LI
Phone:13383610321
Email:june@hbmojin.com
Shanghai Macklin Biochemical Co., Ltd
(CAS:26787-78-0)
MR./MRS.:SHEN JING LI
Phone:15221275939
Email:shenlinxing@macklin.cn
Amoxicillin Related Literature
-
Tiezheng Qian Soft Matter, 2021,17, 3634-3653
-
Damodara N. Kommi,Dinesh Kumar,Rohit Bansal,Rajesh Chebolu,Asit K. Chakraborti Green Chem., 2012,14, 3329-3335
-
Yao Lu,Wanli Kang,Jiatong Jiang,Jun Chen,Derong Xu,Pengyi Zhang,Liming Zhang,Haishun Feng,Hairong Wu RSC Adv., 2017,7, 8156-8166
-
Anikó Czene,Eszter Tóth,Eszter Németh,Harm Otten,Jens-Christian N. Poulsen,Hans E. M. Christensen,Lubomír Rulíšek,Kyosuke Nagata,Sine Larsen Metallomics, 2014,6, 2090-2099
-
Yanling Huang,Yilei Lu,Xiaobin Huang,Jian Wang,Bin Qiu,Zhenyu Lin Chem. Sci., 2021,12, 13151-13157
-
6. pH-Induced fragmentation of colloids based on responsive self-assembled copper(ii) metallopolymers†Bin Wang,Margot Jacquet,Kunzhou Wang,Kun Xiong,Minhao Yan,Jérémie Courtois New J. Chem., 2018,42, 7823-7829
-
Yanjun Li,Meng Lei,Wei Yuan,Lei Gong Chem. Commun., 2017,53, 8089-8092
-
8. Notes
-
Shuren Zhang,Liqun Zhou,Menghuan Chen RSC Adv., 2018,8, 12282-12291
-
Rahul R. Salunkhe,Toshiaki Takei,Yusuke Ide,Naoya Kobayashi Chem. Commun., 2016,52, 13620-13620
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Recommended suppliers
Hebei Ganmiao New material Technology Co., LTD
(CAS:26787-78-0)Amoxicillin

Purity:99%
Quantity:1kg
Price($):10